Cas no 1461726-88-4 (3-(4-methylpyridin-3-yl)prop-2-enoic acid hydrochloride)

3-(4-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride is a chemically synthesized intermediate with potential applications in pharmaceutical and organic synthesis. The compound features a conjugated system with a pyridine ring and a propenoic acid moiety, which may enhance reactivity in coupling or addition reactions. Its hydrochloride salt form improves solubility in polar solvents, facilitating handling in aqueous or mixed-phase systems. The presence of the 4-methyl substituent on the pyridine ring can influence electronic and steric properties, making it useful for targeted modifications in drug discovery or material science. This compound is typically characterized by high purity and stability under standard storage conditions.
3-(4-methylpyridin-3-yl)prop-2-enoic acid hydrochloride structure
1461726-88-4 structure
Product Name:3-(4-methylpyridin-3-yl)prop-2-enoic acid hydrochloride
CAS No:1461726-88-4
MF:C9H10ClNO2
MW:199.634201526642
CID:4601286
PubChem ID:75480630
Update Time:2025-05-24

3-(4-methylpyridin-3-yl)prop-2-enoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methylpyridin-3-yl)prop-2-enoic acid hydrochloride
    • Inchi: 1S/C9H9NO2.ClH/c1-7-4-5-10-6-8(7)2-3-9(11)12;/h2-6H,1H3,(H,11,12);1H/b3-2+;
    • InChI Key: CBNVOLVAOGWTLV-SQQVDAMQSA-N
    • SMILES: C(O)(=O)/C=C/C1=C(C)C=CN=C1.[H]Cl

Experimental Properties

  • Color/Form: NA
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: 207.8±23.2 °C

3-(4-methylpyridin-3-yl)prop-2-enoic acid hydrochloride Pricemore >>

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Additional information on 3-(4-methylpyridin-3-yl)prop-2-enoic acid hydrochloride

3-(4-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride: A Comprehensive Overview

3-(4-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride, identified by the CAS number 1461726-88-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of 3-(4-methylpyridin-3-yl)prop-2-enoic acid, which belongs to the class of pyridine derivatives. The molecule features a pyridine ring substituted with a methyl group at the 4-position and an enoic acid group at the 3-position, making it a unique structure with potential applications in drug design and synthesis.

The synthesis of 3-(4-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride involves several steps, including the preparation of the pyridine derivative and subsequent functionalization to introduce the enoic acid group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its potential use in pharmaceutical applications. Researchers have explored various reaction pathways, such as Friedel-Crafts acylation and subsequent hydrolysis, to achieve the desired product with high purity and yield.

In terms of pharmacological properties, 3-(4-Methylpyridin-3-yl)prop-2-enoic acid hydrochloride has shown promising activity in preclinical studies. It exhibits selectivity towards certain biological targets, making it a candidate for drug development in areas such as inflammation, neurodegenerative diseases, and cancer. Recent studies have highlighted its ability to modulate key signaling pathways involved in these conditions, suggesting its potential as a therapeutic agent.

The structural features of this compound play a critical role in its biological activity. The pyridine ring provides aromatic stability and serves as a platform for further functionalization, while the enoic acid group introduces acidity and potential for hydrogen bonding interactions with biological targets. These properties make 3-(4-Methylpyridin-3-yl)prop-2-en oic acid hydrochloride a versatile molecule for exploring structure-activity relationships (SAR) in medicinal chemistry.

From an analytical standpoint, the characterization of CAS No. 1461726884 has been carried out using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation, solubility, and stability under various conditions. Understanding these properties is essential for optimizing its formulation and delivery in therapeutic applications.

In conclusion, 3-(4-Methylpyridin -3 - yl ) prop - 2 - en oic acid hydrochloride strong > represents a valuable addition to the arsenal of chemical entities being explored for their therapeutic potential. With ongoing research into its synthesis, characterization, and biological activity, this compound holds promise for advancing drug discovery efforts in various therapeutic areas.

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